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Compound of Interest

Compound Name: 1,2-Epoxyoctane

Cat. No.: B1223023 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for 1,2-
Epoxyoctane (CAS No. 2984-50-1), also known as 1,2-Octylene Oxide or Hexyloxirane. The

information is intended to support laboratory safety protocols and ensure the well-being of

personnel working with this chemical.

Chemical and Physical Properties
A summary of the key physical and chemical properties of 1,2-Epoxyoctane is presented in

Table 1. This data is essential for understanding its behavior under various laboratory

conditions.

Table 1: Physical and Chemical Properties of 1,2-Epoxyoctane
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Property Value

Molecular Formula C₈H₁₆O

Molecular Weight 128.21 g/mol [1][2]

Appearance Colorless liquid

Boiling Point 169.5 °C at 760 mmHg[3][4]

60 - 62 °C at 2.26 kPa[5]

62.5 - 63 °C at 17 mmHg[1][2]

Density 0.866 g/cm³[3]

0.839 g/mL at 25 °C[1][2]

Flash Point 37 °C (98.6 °F) - closed cup[1][2]

37.2 °C[3][4]

Vapor Pressure 2.04 mmHg at 25°C[3]

Solubility
Slightly soluble in water.[5] Soluble in ethers and

benzene.[4]

Refractive Index n20/D 1.420[1][2][3]

Hazard Identification and Classification
1,2-Epoxyoctane is classified as a hazardous chemical. A summary of its hazard

classifications is provided in Table 2.

Table 2: Hazard Classification of 1,2-Epoxyoctane
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Hazard Class Classification

Flammable Liquids Category 3[1][2]

Skin Irritation Category 2[1][2][6]

Eye Irritation Category 2[1][2][6]

Specific Target Organ Toxicity (Single Exposure) Category 3 (Respiratory system)[1][2]

Skin Sensitization Category 1[6]

Hazard Statements (H-Statements):

H226: Flammable liquid and vapor.[1][2][7]

H315: Causes skin irritation.[1][2][6]

H317: May cause an allergic skin reaction.[6]

H319: Causes serious eye irritation.[1][2][6]

H335: May cause respiratory irritation.[1][2]

Signal Word: Warning[1][2]

Toxicological Information
The toxicological properties of 1,2-Epoxyoctane have not been exhaustively investigated.

However, available data indicates potential for toxicity.

Table 3: Acute and Genetic Toxicity Data for 1,2-Epoxyoctane
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Test Type Species Route
Dose/Concentr
ation

Effects

Lowest

Published Toxic

Dose (TDLo)

Mouse Unreported 103 mg/kg

Tumorigenic

(equivocal),

Lymphoma[3]

Sister Chromatid

Exchange
Hamster (Lung) In vitro 1250 µmol/L Positive[3]

Experimental Protocols
Detailed toxicological testing of 1,2-Epoxyoctane should be conducted in accordance with

established international guidelines to ensure data quality and animal welfare. The following

are summaries of relevant OECD test guidelines that would be appropriate for assessing the

safety of this chemical.

Acute Dermal Irritation/Corrosion (Based on OECD
Guideline 404)

Objective: To determine the potential of a substance to cause irreversible (corrosion) or

reversible (irritation) skin damage.

Methodology: A small amount (0.5 mL of liquid or 0.5 g of solid) of the test substance is

applied to a shaved patch of skin on a single experimental animal (typically an albino rabbit).

The patch is covered with a gauze dressing for a specified period, usually 4 hours. After the

exposure period, the patch is removed, and the skin is observed for erythema (redness) and

edema (swelling) at specified intervals (e.g., 1, 24, 48, and 72 hours). The severity of the

reactions is scored. If no corrosive effect is observed, the test may be repeated on additional

animals to confirm the results.

Data Analysis: The scores for erythema and edema are used to calculate a primary irritation

index, which determines the irritation classification of the substance.

Acute Eye Irritation/Corrosion (Based on OECD
Guideline 405)
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Objective: To assess the potential of a substance to cause damage to the eye.

Methodology: A single dose (typically 0.1 mL of liquid or 0.1 g of solid) of the test substance

is instilled into the conjunctival sac of one eye of an experimental animal (usually an albino

rabbit). The other eye serves as a control. The eyes are examined for corneal opacity, iris

lesions, and conjunctival redness and swelling at 1, 24, 48, and 72 hours after instillation.

The severity of the lesions is scored. The test is typically performed on one animal initially. If

severe damage is observed, no further testing is necessary. If the initial results are

inconclusive, up to two more animals may be used.

Data Analysis: The scores for corneal, iridial, and conjunctival effects are used to classify the

substance's eye irritation potential.

Sister Chromatid Exchange Assay (General Protocol)
Objective: To detect the ability of a chemical to cause interchanges of DNA between sister

chromatids of a duplicating chromosome, which is an indicator of genotoxic potential.

Methodology:

Cell Culture: Mammalian cells (e.g., hamster lung cells) are cultured in the presence of the

test substance at various concentrations.

BrdU Labeling: 5-bromo-2'-deoxyuridine (BrdU), a thymidine analog, is added to the

culture medium. During two rounds of DNA replication, BrdU is incorporated into the newly

synthesized DNA strands.

Metaphase Arrest: A spindle inhibitor (e.g., colcemid) is added to arrest the cells in

metaphase.

Harvesting and Staining: The cells are harvested, treated with a hypotonic solution, fixed,

and dropped onto microscope slides. The slides are then stained using a differential

staining technique (e.g., fluorescence plus Giemsa) that allows for the visualization of

sister chromatid exchanges.

Data Analysis: The number of sister chromatid exchanges per metaphase cell is counted

under a microscope. A statistically significant increase in the frequency of exchanges in
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treated cells compared to control cells indicates a positive result.

Safe Handling and Storage
Adherence to proper handling and storage procedures is critical to minimize the risks

associated with 1,2-Epoxyoctane.

Personal Protective Equipment (PPE)
Eye/Face Protection: Wear chemical safety goggles and a face shield.[8]

Skin Protection: Wear chemical-resistant gloves (e.g., butyl rubber, nitrile rubber), a lab coat,

and closed-toe shoes.[8]

Respiratory Protection: In case of inadequate ventilation, use a NIOSH-approved respirator

with an appropriate cartridge for organic vapors.

Hygiene Measures: Handle in accordance with good industrial hygiene and safety practices.

Wash hands thoroughly after handling.

Engineering Controls
Work in a well-ventilated area, preferably in a chemical fume hood.

Use explosion-proof electrical, ventilating, and lighting equipment.[7]

Ensure that eyewash stations and safety showers are readily accessible.

Handling Procedures
Avoid contact with skin, eyes, and clothing.

Avoid inhalation of vapor or mist.

Keep away from heat, sparks, open flames, and other ignition sources.[7]

Use only non-sparking tools.[7]

Take precautionary measures against static discharge.[7]
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Ground and bond containers when transferring material.[7]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[7]

Recommended storage temperature is 2-8 °C.[1][2][3][4][5]

Keep container tightly closed.[5][7]

Store under an inert gas as the material is moisture-sensitive.[5]

Store away from incompatible materials.

Incompatible Materials:

Strong acids

Bases

Water

Finely powdered metals

Metals

Emergency Procedures
First-Aid Measures

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. Get medical

attention if symptoms occur.

Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated

clothing. If skin irritation persists, call a physician.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[6]
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Ingestion: Clean mouth with water and drink plenty of water afterwards. Do NOT induce

vomiting. Call a physician or poison control center immediately.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[6]

Specific Hazards: Flammable liquid. Vapors may form explosive mixtures with air and can

travel to a source of ignition and flash back. Containers may explode when heated.

Hazardous Combustion Products: Carbon monoxide (CO) and carbon dioxide (CO₂).

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.

Accidental Release Measures
Personal Precautions: Use personal protective equipment. Ensure adequate ventilation.

Remove all sources of ignition. Evacuate personnel to safe areas.

Environmental Precautions: Do not let the product enter drains.

Methods for Containment and Cleaning Up: Soak up with inert absorbent material (e.g.,

sand, silica gel, acid binder, universal binder, sawdust). Keep in suitable, closed containers

for disposal. Use spark-proof tools and explosion-proof equipment.

Visualizations
The following diagrams illustrate key safety workflows and relationships for handling 1,2-
Epoxyoctane.
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Pre-Handling

Handling

Post-Handling

Conduct Risk Assessment

Review Safety Data Sheet

Prepare Appropriate PPE

Verify Engineering Controls (Fume Hood, Eyewash)

Transfer Chemical in Fume Hood

Use Non-Sparking Tools Ground and Bond Equipment

Store in Cool, Dry, Ventilated Area (2-8°C)

Clean Work Area

Dispose of Waste According to Regulations

Click to download full resolution via product page

Caption: Workflow for the safe handling of 1,2-Epoxyoctane.
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Caption: Relationship of hazards associated with 1,2-Epoxyoctane.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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